Cas no 198134-83-7 (4-amino-2,6-dimethoxyphenol hydrochloride)

• Product Name: 4-amino-2,6-dimethoxyphenol hydrochloride
• CAS No: 198134-83-7
• MF: C₈H₁₂ClNO₃
• MW: 205.638781547546
• CID: 1390066
• PubChem ID: 11622552
• Update Time: 2025-05-23

4-amino-2,6-dimethoxyphenol hydrochloride Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-amino-2,6-dimethoxy-, hydrochloride
• 4-amino-2,6-dimethoxyphenol,hydrochloride
• 4-amino-2,6-dimethoxyphenol hydrochloride
• 198134-83-7
• Phenol, 4-amino-2,6-dimethoxy-, hydrochloride (1:1)
• DTXSID50469587
• EN300-8228374

• Inchi： 1S/C8H11NO3.ClH/c1-11-6-3-5(9)4-7(12-2)8(6)10;/h3-4,10H,9H2,1-2H3;1H
• InChI Key： CNDNENQTAKXLHX-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=C(C=C(C=1O)OC)N

Computed Properties

• Exact Mass: 205.05066
• Monoisotopic Mass: 205.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 128
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.7Ų

Experimental Properties

• PSA: 64.71

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 4-amino-2,6-dimethoxyphenol hydrochloride

4-Amino-2,6-Dimethoxyphenol Hydrochloride: A Comprehensive Overview

4-Amino-2,6-dimethoxyphenol hydrochloride, with the CAS number 198134-83-7, is a compound of significant interest in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes an amino group and two methoxy groups attached to a phenolic ring. The presence of these functional groups imparts distinctive chemical properties, making it a valuable molecule for research and industrial applications.

The synthesis of 4-amino-2,6-dimethoxyphenol hydrochloride involves a series of carefully controlled reactions. Recent advancements in synthetic methodologies have enabled the production of this compound with high purity and efficiency. Researchers have explored various routes, including nucleophilic aromatic substitution and coupling reactions, to optimize the synthesis process. These methods not only enhance the yield but also ensure the stability of the final product.

In terms of applications, 4-amino-2,6-dimethoxyphenol hydrochloride has shown promise in the pharmaceutical industry. Its structure makes it a potential candidate for drug development, particularly in the design of bioactive molecules with antioxidant and anti-inflammatory properties. Studies have demonstrated that this compound exhibits significant antioxidant activity, which could be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

The pharmacokinetic properties of 4-amino-2,6-dimethoxyphenol hydrochloride have been extensively studied to evaluate its suitability as a drug candidate. Research indicates that the compound has good bioavailability and is metabolized efficiently in vivo. These findings suggest that it could be a viable option for therapeutic interventions targeting specific pathological conditions.

Beyond pharmaceutical applications, 4-amino-2,6-dimethoxyphenol hydrochloride has also found utility in material science. Its unique chemical structure allows for its use in the synthesis of advanced materials, such as conductive polymers and nanomaterials. Recent studies have highlighted its potential as a building block for constructing functional materials with tailored properties.

The environmental impact of 4-amino-2,6-dimethoxyphenol hydrochloride is another area of active research. Scientists are investigating its biodegradability and toxicity to ensure that its production and use do not pose risks to ecosystems. Preliminary results indicate that the compound is biodegradable under certain conditions, which aligns with current sustainability goals in the chemical industry.

In conclusion, 4-amino-2,6-dimethoxyphenol hydrochloride, CAS number 198134-83-7, is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.